Cas no 880090-88-0 (Neuropathiazol)
Neuropathiazol Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-(methyl(2-phenylthiazol-4-yl)amino)benzoate
- ethyl 4-[methyl-(2-phenyl-1,3-thiazol-4-yl)amino]benzoate
- NEUROPATHIAZOL
- Ethyl 4-[methyl(2-phenyl-4-thiazolyl)amino]benzoate (ACI)
- Neuropathiazol
-
- MDL: MFCD09951983
- Inchi: 1S/C19H18N2O2S/c1-3-23-19(22)15-9-11-16(12-10-15)21(2)17-13-24-18(20-17)14-7-5-4-6-8-14/h4-13H,3H2,1-2H3
- InChI Key: MGKYEWWFHSESJN-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(N(C)C2=CSC(C3C=CC=CC=3)=N2)=CC=1)OCC
Computed Properties
- Exact Mass: 338.10900
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
Experimental Properties
- Density: 1.224
- PSA: 70.67000
- LogP: 4.75470
Neuropathiazol Security Information
- Hazard Statement: H302-H315-H319-H335
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Neuropathiazol Customs Data
- HS CODE:2934100090
- Customs Data:
China Customs Code:
2934100090Overview:
2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
Neuropathiazol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 092506-250mg |
Ethyl 4-(methyl(2-phenylthiazol-4-yl)amino)benzoate |
880090-88-0 | 95% | 250mg |
£467.00 | 2022-03-01 | |
| Fluorochem | 092506-1g |
Ethyl 4-(methyl(2-phenylthiazol-4-yl)amino)benzoate |
880090-88-0 | 95% | 1g |
£1168.00 | 2022-03-01 | |
| DC Chemicals | DC5131-100 mg |
Neuropathiazol |
880090-88-0 | >98% | 100mg |
$300.0 | 2022-02-28 | |
| DC Chemicals | DC5131-250 mg |
Neuropathiazol |
880090-88-0 | >98% | 250mg |
$600.0 | 2022-02-28 | |
| DC Chemicals | DC5131-1 g |
Neuropathiazol |
880090-88-0 | >98% | 1g |
$1200.0 | 2022-02-28 | |
| Chemenu | CM157579-100mg |
Ethyl 4-(methyl(2-phenylthiazol-4-yl)amino)benzoate |
880090-88-0 | 98% | 100mg |
$252 | 2021-08-05 | |
| TRC | E925568-10mg |
Ethyl 4-(methyl(2-phenylthiazol-4-yl)amino)benzoate |
880090-88-0 | 10mg |
$69.00 | 2023-05-18 | ||
| TRC | E925568-25mg |
Ethyl 4-(methyl(2-phenylthiazol-4-yl)amino)benzoate |
880090-88-0 | 25mg |
$133.00 | 2023-05-18 | ||
| TRC | E925568-50mg |
Ethyl 4-(methyl(2-phenylthiazol-4-yl)amino)benzoate |
880090-88-0 | 50mg |
$190.00 | 2023-05-18 | ||
| TRC | E925568-100mg |
Ethyl 4-(methyl(2-phenylthiazol-4-yl)amino)benzoate |
880090-88-0 | 100mg |
$270.00 | 2023-05-18 |
Neuropathiazol Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on Neuropathiazol
Neuropathiazol and Its Applications in Modern Chemical Biology: A Comprehensive Overview
Neuropathiazol, a compound with the CAS number 880090-88-0, has emerged as a significant player in the field of chemical biology, particularly in the study of neurological disorders. This compound, known for its unique chemical structure and pharmacological properties, has garnered considerable attention from researchers worldwide. The increasing interest in Neuropathiazol is driven by its potential applications in therapeutic interventions and its role in advancing our understanding of complex biological pathways.
The chemical structure of Neuropathiazol is characterized by a complex arrangement of heterocyclic rings and functional groups, which contribute to its distinctive pharmacological profile. These structural features enable Neuropathiazol to interact with various biological targets, making it a versatile tool in drug discovery and development. Recent studies have highlighted its potential in modulating neurotransmitter systems, which are crucial for maintaining neural homeostasis and function.
In the realm of neurological research, Neuropathiazol has been extensively studied for its effects on neuroprotective mechanisms. Investigations have shown that this compound can enhance the survival of neurons by inhibiting oxidative stress and reducing inflammation. These findings are particularly promising for the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of Neuropathiazol to cross the blood-brain barrier further adds to its therapeutic potential, as it allows for direct interaction with neural tissues.
Moreover, Neuropathiazol has demonstrated significant promise in preclinical models of depression and anxiety. Research indicates that it can modulate serotonin and dopamine pathways, which are implicated in mood regulation. By targeting these pathways, Neuropathiazol may offer a novel approach to treating mental health disorders that are currently challenging to manage effectively. The compound's ability to interact with multiple neurotransmitter systems underscores its complexity and multifaceted therapeutic applications.
The synthesis and characterization of Neuropathiazol have been subjects of extensive research efforts. Advanced synthetic methodologies have been employed to optimize the production process, ensuring high purity and yield. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been crucial in elucidating the compound's structure and confirming its identity. These advancements have not only improved the availability of Neuropathiazol but also facilitated further research into its mechanisms of action.
Recent breakthroughs in computational chemistry have further enhanced our understanding of how Neuropathiazol interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific receptors and enzymes involved in neurological processes. These insights have provided valuable information for designing derivatives with improved pharmacological properties. The integration of computational methods with experimental approaches has accelerated the discovery pipeline for Neuropathiazol-based therapeutics.
The clinical potential of Neuropathiazol is being evaluated through rigorous preclinical and clinical trials. These studies aim to assess its safety profile, efficacy, and optimal dosing regimens. Preliminary results from animal models have been encouraging, demonstrating positive effects on cognitive function and motor coordination. As these trials progress, the hope is that Neuropathiazol will emerge as a viable treatment option for patients suffering from neurological impairments.
Beyond its therapeutic applications, Neuropathiazol has also sparked interest in basic research due to its unique chemical properties. It serves as a valuable model compound for studying enzyme inhibition and receptor binding mechanisms. Researchers are leveraging its characteristics to develop new methodologies for drug discovery and molecular biology studies. This dual role as both a therapeutic agent and a research tool highlights the versatility of Neuropathiazol in advancing scientific knowledge.
The future prospects for Neuropathiazol are bright, with ongoing research aimed at expanding its therapeutic applications. Efforts are underway to develop novel derivatives that enhance its bioavailability and target specificity. Collaborative initiatives between academia and industry are fostering innovation in this field, bringing us closer to realizing the full potential of this remarkable compound.
880090-88-0 (Neuropathiazol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)